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Compound Name: 1,3-Dimesitylimidazolium chloride

Cat. No.: B136462 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Olefin metathesis is a powerful and versatile catalytic reaction that facilitates the

formation of new carbon-carbon double bonds. The development of well-defined ruthenium

catalysts, particularly those incorporating N-heterocyclic carbene (NHC) ligands, has

revolutionized this field.[1] The IMes (1,3-dimesitylimidazol-2-ylidene) ligand is a widely used

NHC known for its bulky, electron-donating properties that stabilize the ruthenium center. This

stabilization leads to catalysts with superior activity, stability, and functional group tolerance

compared to first-generation systems.[1][2]

IMes·HCl (1,3-dimesitylimidazolium chloride) is a stable, air-tolerant crystalline solid that

serves as a crucial precursor for the synthesis of these advanced catalysts, such as the

second-generation Grubbs and Hoveyda-Grubbs catalysts.[1][3] These catalysts are

indispensable tools in modern organic synthesis and are frequently employed in the

development of pharmaceuticals and complex molecules due to their high efficiency in

reactions like Ring-Closing Metathesis (RCM), Cross-Metathesis (CM), and Enyne Metathesis.

[1][4][5]

Catalyst Generation from IMes·HCl
The active ruthenium catalyst can be prepared beforehand or generated in situ. The IMes·HCl

salt is deprotonated with a strong base to form the free carbene, which then displaces a ligand

(typically a phosphine) on a ruthenium precursor.
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Catalytic Cycle

[M]=CHR¹

Metallacyclobutane Int. 1

R²CH=CHR³

[M]=CHR² + R¹CH=CHR³

Metallacyclobutane Int. 2

R⁴CH=CHR⁵

[M]=CHR⁴ + R²CH=CHR⁵

Product Formation

Regeneration & New Substrate
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Reaction Setup

Reaction

Workup & Purification

1. Add Substrate(s) to
Dry, Degassed Solvent

2. Establish Inert
Atmosphere (N₂/Ar)

3. Add Catalyst
(1-5 mol%)

4. Stir at Desired Temp
(RT - 90°C)

5. Monitor Progress
(TLC, GC-MS)

6. Quench Catalyst
(Air or Ethyl Vinyl Ether)

7. Solvent Evaporation

8. Column Chromatography

Pure Product

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b136462?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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